![molecular formula C23H19BrN2O4 B3038041 1-(3-Carboxybenzyl)-4-(5-(4-methoxyphenyl)oxazol-2-yl)pyridin-1-ium bromide CAS No. 708212-85-5](/img/structure/B3038041.png)
1-(3-Carboxybenzyl)-4-(5-(4-methoxyphenyl)oxazol-2-yl)pyridin-1-ium bromide
Overview
Description
1-(3-Carboxybenzyl)-4-(5-(4-methoxyphenyl)oxazol-2-yl)pyridin-1-ium bromide (CBMPO) is a heterocyclic compound composed of an aromatic ring, an oxazole, and a pyridine ring. CBMPO is a synthetic compound used in a variety of scientific research applications, including drug discovery, drug synthesis, and biochemistry. CBMPO is a useful tool for researchers for its ability to interact with biological molecules, such as proteins and enzymes, and to modulate their activity.
Scientific Research Applications
Chemical Synthesis and Transformation
Synthesis of Trifluoromethyl-Substituted Aminopyrroles : A study by Khlebnikov et al. (2018) discusses the use of a similar pyridinium bromide compound in synthesizing trifluoromethyl-substituted aminopyrroles, highlighting its role as a building block in chemical synthesis (Khlebnikov et al., 2018).
Crystal and Molecular Structure Analysis : Research by Zugenmaier (2013) examines the crystal and molecular structure of a related compound, showing its utility in structural analysis (Zugenmaier, 2013).
Photophysicochemical Properties : A study by Öncül et al. (2021) focuses on the photophysicochemical properties of zinc(II) phthalocyanine derivatives, which are important for applications in photocatalytic processes (Öncül, Öztürk, & Pişkin, 2021).
Catalytic Activities in Chemical Reactions : Chen and Yang (2018) explored the catalytic activities of N-heterocyclic carbene-PdCl complexes, demonstrating the compound's role in facilitating chemical reactions (Chen & Yang, 2018).
Biological and Pharmaceutical Research
Inhibition of Acetylcholinesterase and Butyrylcholinesterase : Zarei et al. (2021) report on the design and synthesis of benzyl-4-((4-oxoquinazolin-3(4H)-yl)methyl) pyridin-1-ium derivatives, showing their potential as dual inhibitors of acetylcholinesterase and butyrylcholinesterase, which could be significant for Alzheimer's disease treatment (Zarei et al., 2021).
Generation of Pyrrole-Substituted Triazole NHC : Funt et al. (2016) synthesized pyrrole- and 1,2,4-triazole-containing ensembles, potentially useful for developing new medicinal compounds (Funt et al., 2016).
properties
IUPAC Name |
3-[[4-[5-(4-methoxyphenyl)-1,3-oxazol-2-yl]pyridin-1-ium-1-yl]methyl]benzoic acid;bromide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O4.BrH/c1-28-20-7-5-17(6-8-20)21-14-24-22(29-21)18-9-11-25(12-10-18)15-16-3-2-4-19(13-16)23(26)27;/h2-14H,15H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYBCAOVSIZMOOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CC4=CC(=CC=C4)C(=O)O.[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19BrN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Carboxybenzyl)-4-(5-(4-methoxyphenyl)oxazol-2-yl)pyridin-1-ium bromide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.